Cas no 38941-41-2 ( )

• Product Name: &nbsp
• CAS No: 38941-41-2
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 924054
• PubChem ID: 45080726
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-(FLUOROACETYL)-3,5-DIMETHYL-
• DB-267916
• 38941-41-2
• 1-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-fluoroethanone
•  

• Inchi： 1S/C7H9FN2O/c1-5-3-6(2)10(9-5)7(11)4-8/h3H,4H2,1-2H3
• InChI Key： CYLJQNLMVFMEGK-UHFFFAOYSA-N
• SMILES： FCC(N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų